Cas no 31799-91-4 (Potassium hyaluronate)

• Product Name: Potassium hyaluronate
• CAS No: 31799-91-4
• MF: C₈₇H₇₄N₂O₂
• MW: 1179.53068304062
• CID: 53804
• Update Time: 2025-10-31

Potassium hyaluronate Chemical and Physical Properties

Names and Identifiers

• Potassium hyaluronate
• Hyaluronic acid potassium salt
• Potassium Hyaluronate from Cockscomb
• hyaluronic acid from human umbilical*cord
• hyaluronic acid po-salt F. human umbili-cal cords
• Hyaluronic Acid Potassium Salt from Cockscomb

• Inchi： 1S/C87H74N2O2/c1-8-25-72(85-55-66-31-22-23-35-84(66)90-85)58(9-2)26-16-15-21-32-76-78-54-65(63-36-38-64(39-37-63)73-33-24-34-77-71(10-3)83(12-5)91-86(73)77)44-53-82(78)89(81(76)11-4)70-50-52-75-74-51-49-69(56-79(74)87(6,7)80(75)57-70)88(67-45-40-61(41-46-67)59-27-17-13-18-28-59)68-47-42-62(43-48-68)60-29-19-14-20-30-60/h8-14,16-38,40-56,64,76,80-81H,1,3-5,15,39,57H2,2,6-7H3
• InChI Key： RQGAYHMNOBISDK-UHFFFAOYSA-N
• SMILES： O1C(C=C)=C(C=C)C2=CC=CC(=C12)C1C=CC(=CC1)C1C=CC2=C(C=1)C(C=CCC=CC(=CC)C(=CC=C)C1=CC3C=CC=CC=3O1)C(C=C)N2C1=CC=C2C3C=CC(=CC=3C(C)(C)C2C1)N(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Solubility: H2O: 5 mg/mL, clear
• Solubility: water

Potassium hyaluronate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Potassium hyaluronate

Recent Advances in Potassium Hyaluronate (CAS 31799-91-4) Research: Applications and Innovations

Potassium hyaluronate (CAS 31799-91-4), a salt form of hyaluronic acid, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique physicochemical properties and broad therapeutic potential. Recent studies have explored its applications in drug delivery, tissue engineering, and dermatology, highlighting its biocompatibility, viscoelasticity, and ability to promote wound healing and tissue regeneration. This research brief synthesizes the latest findings on potassium hyaluronate, focusing on its molecular mechanisms, clinical applications, and emerging innovations.

One of the most notable advancements in potassium hyaluronate research is its role in advanced drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that potassium hyaluronate-based nanoparticles could effectively encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. The study utilized the chemical identifier 31799-91-4 to characterize the compound's purity and stability under various physiological conditions. The results indicated that potassium hyaluronate nanoparticles exhibited sustained release profiles, making them ideal candidates for targeted cancer therapy and inflammatory disease management.

In the field of tissue engineering, potassium hyaluronate has been investigated as a scaffold material for regenerative medicine. A recent Biomaterials Science article (2024) highlighted its ability to mimic the extracellular matrix, facilitating cell adhesion and proliferation. Researchers employed 31799-91-4 as a reference standard to ensure batch-to-batch consistency in hydrogel formulations. The study reported that potassium hyaluronate scaffolds combined with mesenchymal stem cells significantly accelerated cartilage repair in preclinical models, suggesting potential applications in osteoarthritis treatment.

Dermatological applications of potassium hyaluronate have also seen remarkable progress. Clinical trials conducted in 2024 evaluated its efficacy in treating dry skin and photoaging. The trials, which referenced CAS 31799-91-4 for compound identification, revealed that topical formulations containing potassium hyaluronate improved skin hydration by 40% and reduced wrinkle depth by 25% over 12 weeks. These findings underscore its potential as a key ingredient in cosmeceuticals and medical-grade skincare products.

Despite these advancements, challenges remain in optimizing the production and scalability of potassium hyaluronate-based products. Recent analytical studies have focused on refining purification techniques to eliminate impurities associated with 31799-91-4, ensuring compliance with pharmaceutical standards. Additionally, researchers are exploring novel crosslinking methods to enhance the mechanical properties of hyaluronate hydrogels for load-bearing applications.

In conclusion, potassium hyaluronate (CAS 31799-91-4) continues to be a versatile and promising biomaterial with wide-ranging applications in medicine and biotechnology. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future directions include the development of hybrid systems combining potassium hyaluronate with other bioactive molecules to address complex medical challenges.